Cas no 71686-01-6 (Calcium 2-oxoglutarate)

• Product Name: Calcium 2-oxoglutarate
• CAS No: 71686-01-6
• Molecular Formula: C₅H₄O₅^.Ca
• Molecular Weight: 184.16
• CID: 59250
• PubChem ID: 3018235

Calcium 2-oxoglutarate Properties

Names and Identifiers

• Calcium 2-oxoglutarate
• calcium,2-oxopentanedioate
• 2-oxo-glutaric acid,calcium salt
• 2-Oxo-glutarsaeure,Calcium-Salz
• calcium 2-oxidanylidenepentanedioate
• EINECS 275-843-2
• CALCIUM ALPHA-KETOGLUTARATE MONOHYDRATE
• ALPHA-KETOGLUTARATE CALCIUM MONOHYDRATE
• A-KETOGLUTARIC ACID, CALCIUM SALT, MONOHYDRATE
• Pentanedioic Acid ,2-oxo-,Calcium Salt
• α-Ketoglutaric acid calcium salt
• NS00092229
• UNII-95PE00B13W
• Calcium 2-oxoglutarate, 71686-01-6
• s3166
• PENTANEDIOIC ACID, 2-OXO-, CALCIUM SALT
• 71686-01-6
• alpha-Ketoglutarate calcium
• calcium;2-oxopentanedioate
• 95PE00B13W
• DTXSID00992299
• PENTANEDIOIC ACID, 2-OXO-, CALCIUM SALT (1:1)
• Calcium oxoglurate
• W-105532
• CALCIUM OXOGLURATE [WHO-DD]
• CALCIUM .ALPHA.-KETOGLUTARATE
• Q27271811
• SCHEMBL1042909
• calcium 2-oxopentanedioate
• AKOS015892855
• HY-W013636B
• Calcium2-oxoglutarate
• A837287
• FT-0652859
• CS-0113338
• Factory Supply Calcium 2-Oxoglutarate CAS 71686-01-6
• Pentanedioic acid,2-oxo-, calcium salt (1:1)
• CALCIUM ?-KETOGLUTARATE
• LADYPAWUSNPKJF-UHFFFAOYSA-L
• DA-71874

• InChIKey： LADYPAWUSNPKJF-UHFFFAOYSA-L
• Inchi： 1S/C5H6O5.Ca/c6-3(5(9)10)1-2-4(7)8;/h1-2H2,(H,7,8)(H,9,10);/q;+2/p-2
• SMILES： [Ca+2].O=C(CCC(C([O-])=O)=O)[O-]

Computed Properties

• Exact Mass: 183.96800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 183.9684641g/mol
• Heavy Atom Count: 11
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• LogP: -0.64930
• PSA: 69.67000

Calcium 2-oxoglutarate Security Information

Calcium 2-oxoglutarate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%